molecular formula C10H14INO2S B486619 N-tert-butyl-4-iodobenzenesulfonamide CAS No. 403793-15-7

N-tert-butyl-4-iodobenzenesulfonamide

Cat. No.: B486619
CAS No.: 403793-15-7
M. Wt: 339.2g/mol
InChI Key: UZUMOUHLKKPBQT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-tert-butyl-4-iodobenzenesulfonamide is a sulfonamide derivative featuring a tert-butyl group attached to the nitrogen atom and an iodine substituent at the para position of the benzene ring. Its molecular formula is C₁₀H₁₅INO₂S, with a molecular weight of 340.20 g/mol. The tert-butyl group confers steric bulk and hydrophobicity, while the iodine substituent may influence electronic properties and reactivity, particularly in substitution or cross-coupling reactions.

Properties

CAS No.

403793-15-7

Molecular Formula

C10H14INO2S

Molecular Weight

339.2g/mol

IUPAC Name

N-tert-butyl-4-iodobenzenesulfonamide

InChI

InChI=1S/C10H14INO2S/c1-10(2,3)12-15(13,14)9-6-4-8(11)5-7-9/h4-7,12H,1-3H3

InChI Key

UZUMOUHLKKPBQT-UHFFFAOYSA-N

SMILES

CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)I

Canonical SMILES

CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)I

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Implications

  • Biological Relevance : tert-butyl sulfonamides are promising scaffolds for drug development due to metabolic stability, while iodine’s lipophilicity could optimize pharmacokinetics.
  • Synthetic Challenges : Halogenation of tert-butyl-bearing precursors requires careful control to avoid steric interference, as seen in moderate yields (66–75%) for related compounds .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.